Cas no 612484-55-6 (Boc-7-Bromo-L-tryptophan)

• Product Name: Boc-7-Bromo-L-tryptophan
• CAS No: 612484-55-6
• MF: C₁₆H₁₉BrN₂O₄
• MW: 383.237063646317
• CID: 859143
• PubChem ID: 93622831
• Update Time: 2025-06-07

Boc-7-Bromo-L-tryptophan Chemical and Physical Properties

Names and Identifiers

• Boc-7-Bromo-L-tryptophan
• (S)-3-(7-bromo-1H-indol-3-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• (2S)-3-(7-bromo-1H-indol-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• (2S)-3-(7-BROMO-1H-INDOL-3-YL)-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOIC ACID
• 612484-55-6
• (S)-3-(7-Bromo-1H-indol-3-yl)-2-((tert-butoxycarbonyl)amino)propanoicacid
• A50270
• (2S)-3-(7-bromo-1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

• MDL： MFCD09264334
• Inchi： 1S/C16H19BrN2O4/c1-16(2,3)23-15(22)19-12(14(20)21)7-9-8-18-13-10(9)5-4-6-11(13)17/h4-6,8,12,18H,7H2,1-3H3,(H,19,22)(H,20,21)/t12-/m0/s1
• InChI Key： XQVLODKGIHVFTP-LBPRGKRZSA-N
• SMILES： BrC1=CC=CC2=C1NC=C2C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 382.05282g/mol
• Monoisotopic Mass: 382.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-7-Bromo-L-tryptophan

Boc-7-Bromo-L-tryptophan and Its Significance in Modern Chemical Biology

Boc-7-Bromo-L-tryptophan, with the CAS number 612484-55-6, is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is particularly valued for its role in the synthesis of peptidomimetics and its potential applications in drug development. The introduction of a bromine substituent at the 7-position of L-tryptophan enhances its utility in various biochemical processes, making it a cornerstone in the creation of novel therapeutic agents.

The structure of Boc-7-Bromo-L-tryptophan consists of a tryptophan backbone protected by a Boc (tert-butoxycarbonyl) group, which serves to shield the amino group during synthetic reactions. This protection is crucial in multi-step peptide synthesis, where selective modification is often required. The presence of the bromine atom at the 7-position introduces a handle for further functionalization, enabling chemists to tailor the molecule for specific biological targets.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex peptides and peptidomimetics. Boc-7-Bromo-L-tryptophan has emerged as a key building block in this endeavor. Its unique structural features make it an ideal candidate for designing molecules that can interact with biological targets in novel ways. For instance, studies have shown that peptidomimetics derived from this compound can exhibit enhanced stability and bioavailability compared to their natural peptide counterparts.

One of the most compelling aspects of Boc-7-Bromo-L-tryptophan is its application in the development of targeted therapies. Researchers have leveraged its structural framework to create inhibitors that selectively bind to specific protein targets, thereby modulating cellular processes. These inhibitors have shown promise in preclinical studies for treating various diseases, including cancer and inflammatory disorders. The bromine substituent, in particular, has been exploited to facilitate cross-coupling reactions, which are essential for constructing complex molecular architectures.

The synthesis of Boc-7-Bromo-L-tryptophan itself is a testament to the advancements in organic chemistry techniques. The process typically involves the bromination of L-tryptophan followed by Boc protection. This synthetic route has been optimized to ensure high yield and purity, making it accessible for large-scale production. The availability of this compound has significantly accelerated the pace of research in peptidomimetic chemistry.

Recent studies have also highlighted the role of Boc-7-Bromo-L-tryptophan in computational modeling and drug design. By integrating this compound into virtual screening platforms, researchers can identify potential drug candidates with greater efficiency. The structural diversity offered by its brominated tryptophan core allows for the exploration of novel binding modes, which can lead to the discovery of drugs with improved efficacy and reduced side effects.

The impact of Boc-7-Bromo-L-tryptophan extends beyond academic research. Pharmaceutical companies are increasingly incorporating this compound into their drug discovery pipelines due to its versatility and potential therapeutic applications. Its ability to serve as a scaffold for designing innovative molecules underscores its importance in modern medicinal chemistry. As our understanding of biological pathways continues to grow, compounds like Boc-7-Bromo-L-tryptophan will play an indispensable role in shaping the future of healthcare.

In conclusion, Boc-7-Bromo-L-tryptophan (CAS no 612484-55-6) is a multifaceted compound with significant implications for chemical biology and drug development. Its unique structural features and synthetic utility make it a valuable tool for researchers seeking to create novel therapeutic agents. As advancements in synthetic chemistry and computational biology continue to evolve, the applications of this compound are expected to expand even further, driving innovation in medicine and biotechnology.